Cas no 832103-11-4 (Guanidine, N'-(2-aminoethyl)-N''-(2-bromo-5-nitrophenyl)-N,N-dimethyl-)

• Product name: Guanidine, N'-(2-aminoethyl)-N''-(2-bromo-5-nitrophenyl)-N,N-dimethyl-
• CAS No: 832103-11-4
• MF: C₁₁H₁₆BrN₅O₂
• MW: 330.181040763855
• CID: 676372
• PubChem ID: 71416072

Guanidine, N'-(2-aminoethyl)-N''-(2-bromo-5-nitrophenyl)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Guanidine, N'-(2-aminoethyl)-N''-(2-bromo-5-nitrophenyl)-N,N-dimethyl-
• 2-(2-aminoethyl)-3-(2-bromo-5-nitrophenyl)-1,1-dimethylguanidine
• 832103-11-4
• N''-(2-Aminoethyl)-N'-(2-bromo-5-nitrophenyl)-N,N-dimethylguanidine
• DTXSID40835474

• Inchi： InChI=1S/C11H16BrN5O2/c1-16(2)11(14-6-5-13)15-10-7-8(17(18)19)3-4-9(10)12/h3-4,7H,5-6,13H2,1-2H3,(H,14,15)
• InChI Key： YSCPOWRLYCITGB-UHFFFAOYSA-N
• SMILES： CN(C)C(=NCCN)NC1=C(C=CC(=C1)[N+](=O)[O-])Br

Computed Properties

• Exact Mass: 329.04874g/mol
• Monoisotopic Mass: 329.04874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.5Ų
• XLogP3: 0.8